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Compound of Interest

Compound Name: UAMC-1110

Cat. No.: B611531 Get Quote

Technical Support Center: UAMC-1110
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

UAMC-1110. Our goal is to help you achieve consistent and reliable results in your

experiments.

Frequently Asked Questions (FAQs)
Q1: What is UAMC-1110 and what is its primary mechanism of action?

UAMC-1110 is a highly potent and selective inhibitor of Fibroblast Activation Protein (FAP), with

a reported IC50 of approximately 3.2 nM.[1] It also shows inhibitory activity against prolyl

oligopeptidase (PREP) at higher concentrations (IC50 of 1.8 μM).[1] Its primary mechanism is

the inhibition of the enzymatic activity of FAP, a serine protease highly expressed in the tumor

microenvironment.[2][3]

Q2: What are the recommended storage conditions for UAMC-1110?

For optimal stability, UAMC-1110 stock solutions should be stored at -80°C for up to 6 months

or at -20°C for up to 1 month.[1] Improper storage can lead to degradation of the compound

and inconsistent experimental results.

Q3: I am observing variability in my IC50 values for UAMC-1110. What could be the cause?
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Inconsistent IC50 values can arise from several factors:

Assay Conditions: The measured potency of UAMC-1110 can be influenced by the specific

experimental conditions. For instance, different concentrations of recombinant human FAP in

the assay can yield different IC50 values. One study reported a lower IC50 of 0.43 nM

compared to the more commonly cited 3.2 nM due to a modified measurement method.[2][4]

Compound Integrity: Ensure the compound has been stored correctly and has not

undergone multiple freeze-thaw cycles.

Enzyme Activity: The activity of the recombinant FAP enzyme can vary between batches and

suppliers.

Q4: Can UAMC-1110 be used in animal studies?

Yes, pharmacokinetic studies in mice have shown that UAMC-1110 has high oral bioavailability

and a plasma half-life that allows for effective and selective inhibition of FAP in vivo.[1] It has

been used in preclinical imaging and biodistribution studies.[5][6]

Troubleshooting Guides
Issue 1: Higher than Expected IC50 Values
If you are observing IC50 values for UAMC-1110 that are significantly higher than the low

nanomolar range reported in the literature, consider the following troubleshooting steps:

Troubleshooting Workflow for High IC50 Values
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Start: High IC50 Value Observed

Verify UAMC-1110 Storage Conditions
(-80°C or -20°C)

Confirm Complete Solubilization of UAMC-1110

Validate Activity of Recombinant FAP

Review Assay Protocol
(e.g., enzyme/substrate concentrations)

Run Positive Control
(e.g., previously validated batch of UAMC-1110)

Contact Technical Support

Issue Persists
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Start: Inconsistent Cellular Results

Confirm FAP Expression in Cell Line

Check Cell Passage Number

Standardize Cell Seeding Density

Verify UAMC-1110 Concentration and Incubation Time

Consider Off-Target Effects (e.g., PREP inhibition)

Validate Endpoint Assay
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Prepare Reagents:
- Assay Buffer (25 mM Tris, 250 mM NaCl, pH 7.4)

- Recombinant Human FAP (e.g., 0.4 µg/mL)
- Substrate (e.g., 40 µM Gly-Pro-AMC)

- UAMC-1110 Serial Dilutions

Add 25 µL UAMC-1110 Dilutions and 25 µL Substrate to 96-well Plate

Add 50 µL FAP Protein to Initiate Reaction

Incubate at 37°C for 1 hour

Measure Fluorescence/Absorbance

Calculate IC50 using Non-linear Regression
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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